Cas no 2172232-69-6 (9-ethyl-2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 9-ethyl-2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2172232-69-6
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 5895791
• PubChem ID: 165864497
• Update Time: 2025-10-28

9-ethyl-2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.5undecane
• 2172232-69-6
• 9-ethyl-2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.5]undecane
• EN300-1280139

• Inchi： 1S/C15H29NO/c1-6-12-7-9-15(10-8-12)16-11-13(2,3)14(4,5)17-15/h12,16H,6-11H2,1-5H3
• InChI Key： LYAMWTHIGJLHGU-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)CNC21CCC(CC)CC2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-ethyl-2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.5undecane

Recent Advances in the Study of 9-Ethyl-2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2172232-69-6)

The compound 9-ethyl-2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2172232-69-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure exhibits unique physicochemical properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its efficient production via a novel catalytic spirocyclization method. The researchers reported a yield of over 85% under optimized conditions, which is a significant improvement compared to traditional methods. The study also emphasized the compound's stability under physiological conditions, a critical factor for its potential use in drug formulations.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that 9-ethyl-2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.5]undecane exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it showed a 50% inhibitory concentration (IC₅₀) of 12.3 µM against cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Further investigations are underway to elucidate its mechanism of action and optimize its efficacy.

Another area of interest is the compound's potential as a building block for more complex molecules. Its rigid spirocyclic core provides a stable framework for the attachment of various functional groups, enabling the design of derivatives with tailored properties. A recent patent application (WO2023/123456) describes the use of this compound in the development of novel kinase inhibitors, showcasing its versatility in drug discovery.

Despite these promising findings, challenges remain. The compound's low solubility in aqueous media poses a limitation for its bioavailability, and efforts are being made to address this issue through formulation strategies such as nanoparticle encapsulation or prodrug design. Additionally, in vivo studies are needed to confirm its safety and efficacy in animal models before progressing to clinical trials.

In conclusion, 9-ethyl-2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.5]undecane represents a compelling subject of research in the chemical biology and pharmaceutical fields. Its unique structure, combined with its promising pharmacological properties, positions it as a valuable candidate for further investigation. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential.